A 779 trifluoroacetate

A 779 is a potent and selective antagonist for the Angiotensin-(1-7) receptor, Mas, a G-protein coupled receptor that plays a critical role in cardiovascular and renal regulation. As a synthetic analog of Angiotensin-(1-7) with a D-Alanine substitution (D-Ala7-Ang-(1-7)), it specifically blocks the protective effects of the ACE2/Ang-(1-7)/Mas axis without significantly affecting the classical AT1 or AT2 angiotensin receptors. This compound is typically supplied as a trifluoroacetate (TFA) salt, a common and often advantageous form for synthetic peptides resulting from HPLC purification, which influences its handling, solubility, and suitability for reproducible in vitro and in vivo studies.

Substituting A 779 trifluoroacetate is problematic due to functional and formulation-specific differences. Replacing it with the endogenous ligand, Angiotensin-(1-7), would produce the opposite (agonist) effect, while using alternative antagonists like D-Pro7-Ang-(1-7) can introduce variability in potency and experimental outcomes. Furthermore, the trifluoroacetate salt form is integral to the product's specifications and performance. As a direct result of its synthesis and purification via HPLC with TFA, this salt form is linked to high purity. Attempting to substitute with an acetate or hydrochloride salt without re-validation can alter solubility in standard buffers, affect stability, and introduce confounding variables into sensitive biological assays, compromising experimental reproducibility.

High-Potency Mas Receptor Antagonism

A 779 demonstrates potent and selective antagonism of the Angiotensin-(1-7) Mas receptor, with a reported IC50 of 0.3 nM in a radioligand binding assay. This high potency ensures effective receptor blockade at low concentrations. Critically, the compound shows negligible affinity for the classical angiotensin AT1 or AT2 receptors at concentrations up to 1 µM, confirming its high selectivity for the Mas receptor.

This ensures that observed biological effects are specifically due to Mas receptor blockade, not off-target interactions with other angiotensin receptors, which is critical for data integrity and interpretation.

TFA Salt Solubility Advantage

The trifluoroacetate (TFA) salt form is a direct consequence of the standard, high-efficiency purification process for synthetic peptides (reverse-phase HPLC), which utilizes TFA in the mobile phase. This process yields a high-purity, lyophilized powder. Compared to potential free base or other salt forms, TFA salts of basic peptides like A 779 generally exhibit improved solubility in aqueous solutions or acidic buffers, which are commonly used for preparing stock solutions. Poor solubility can lead to inaccurate concentrations and precipitation, compromising experimental results.

Procuring the TFA salt ensures consistent, high-purity material that is readily soluble in common laboratory buffers, reducing the risk of experimental failure due to precipitation or inaccurate dosing.

In Vivo Ang-(1-7) Blockade

A 779 effectively blocks the physiological actions of Angiotensin-(1-7) in vivo. In one key study, co-administration of A 779 completely blocked the pressor effect of Ang-(1-7) microinjected into the rostral ventrolateral medulla of rats (4±1 mm Hg vs. 21±2 mm Hg for Ang-(1-7) alone). In the same study, A 779 did not alter the pressor effect of Angiotensin II, demonstrating its specificity in a complex physiological system. The compound has also been shown to inhibit the antidiuretic effect of Ang-(1-7) in water-loaded rats and attenuate monocrotaline-induced pulmonary fibrosis, showcasing its utility in whole-animal disease models.

This provides direct evidence of bioactivity and specificity in a living system, making it a reliable tool for researchers investigating the role of the Mas receptor in established animal models of cardiovascular and fibrotic diseases.

Cardiovascular Mas Receptor Blockade

Based on its high potency and selectivity, A 779 is the designated tool for in vivo and in vitro studies aimed at isolating the effects of the Mas receptor in cardiovascular regulation. It is ideal for investigating blood pressure control, endothelial function, and cardiac hypertrophy by specifically blocking the counter-regulatory effects of Ang-(1-7) without confounding activity at AT1/AT2 receptors.

Mas Receptor in Fibrosis Models

Given its demonstrated efficacy in attenuating fibrosis in animal models, A 779 is a primary choice for preclinical studies of chronic kidney disease (CKD) and pulmonary hypertension. Its use allows researchers to probe the therapeutic potential of Mas receptor antagonism in preventing or reversing tissue scarring and organ dysfunction.

Reproducible Cell-Based Pharmacology Assays

The trifluoroacetate salt form supports reliable preparation of stock solutions, which is critical for reproducible results in concentration-response curves, receptor binding assays, and cell-based signaling studies. Its high purity and specific mechanism of action make it a benchmark antagonist for validating new screening hits or characterizing the function of the Mas receptor in cultured cells.